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Compound of Interest

3-Methyl-2-
Compound Name:

thiophenecarboxaldehyde

Cat. No.: B051414

Essential Safety and Handling Guide for 3-Methyl-2-
thiophenecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methyl-2-thiophenecarboxaldehyde (CAS No. 5834-16-2).
Adherence to these guidelines is critical for ensuring laboratory safety and regulatory
compliance.

Immediate Safety and Hazard Information

3-Methyl-2-thiophenecarboxaldehyde is a combustible liquid that can cause significant
irritation to the skin, eyes, and respiratory system.[1] It is imperative to handle this chemical
with appropriate personal protective equipment in a well-ventilated area.

Hazard ldentification and Classification:
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Hazard Statement

GHS Classification

H227: Combustible liquid

Flammable liquids (Category 4)

H315: Causes skin irritation

Skin corrosion/irritation (Category 2)[1]

H319: Causes serious eye irritation

Serious eye damage/eye irritation (Category 2A)

[1]

H335: May cause respiratory irritation

Specific target organ toxicity — single exposure
(Category 3), Respiratory tract irritation[1]

Key Physical and Chemical Properties:

Property

Value

Molecular Formula

CeHeOS

Molecular Weight 126.18 g/mol [1]

Appearance Light yellow to yellow to orange clear liquid
Boiling Point 113 °C at 24 mmHg

Flash Point 82 °C (179.6 °F) - closed cup[2]

Density 1.17 g/mL at 25 °C[2]

Solubility in Water

Insoluble

Operational Plan: Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and prevent
accidents.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling 3-
Methyl-2-thiophenecarboxaldehyde:
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PPE Category Specification
Eye Protection Chemical safety goggles or faceshield.[2]
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

A dust mask type N95 (US) or a multi-purpose
combination respirator cartridge is
recommended.[2] A respiratory protection
) ) program that meets OSHA's 29 CFR 1910.134
Respiratory Protection ]
and ANSI Z88.2 requirements or European
Standard EN 149 must be followed whenever

workplace conditions warrant a respirator's use.

[3]

Lab coat, long pants, and closed-toe shoes.
Skin and Body Protection Wear appropriate protective clothing to prevent

skin exposure.[3]

Step-by-Step Handling Protocol

e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.[3][4]
o Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]
o Keep away from heat, sparks, open flames, and hot surfaces.[4][5]
e Handling:
o Avoid direct contact with skin and eyes.[3][6]
o Avoid inhalation of vapor or mist.[3]
o Use spark-proof tools and explosion-proof equipment.[3]

o Storage:
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o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, strong bases, and strong reducing agents.[4][5][7]

o Keep the container tightly closed.[3][4]

o This chemical is air-sensitive; consider storing under an inert gas like nitrogen.[5][8]

Experimental Workflow
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Caption: Workflow for handling 3-Methyl-2-thiophenecarboxaldehyde.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b051414?utm_src=pdf-body-img
https://www.benchchem.com/product/b051414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of 3-Methyl-2-thiophenecarboxaldehyde and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

Spill Cleanup Protocol

In the event of a spill:
o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
e Remove Ignition Sources: Eliminate all sources of ignition (e.g., open flames, sparks).[3][4]

e Contain Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite to
absorb the spill.[3][4]

o Collect Waste: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[3]

o Decontaminate: Clean the spill area thoroughly with soap and water.

Waste Disposal

o Chemical Waste: Dispose of 3-Methyl-2-thiophenecarboxaldehyde as hazardous waste
through an approved waste disposal plant.[4][5][9] Do not empty into drains.[7][9]

» Contaminated Materials: All contaminated materials, including absorbent materials, personal
protective equipment (PPE), and empty containers, should be collected and disposed of as
hazardous waste.[9]

o Regulatory Compliance: Consult local, state, and federal regulations for hazardous waste
disposal to ensure full compliance.

Disposal Decision Tree
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Caption: Decision tree for the disposal of 3-Methyl-2-thiophenecarboxaldehyde waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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